Cas no 92025-35-9 (Ethanone, 1-(3-bromo-1-azulenyl)-)
92025-35-9 structure
Product Name:Ethanone, 1-(3-bromo-1-azulenyl)-
CAS No:92025-35-9
MF:C12H9BrO
MW:249.103262662888
CID:759033
PubChem ID:9942938
Update Time:2025-04-19
Ethanone, 1-(3-bromo-1-azulenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-bromo-1-azulenyl)-
- 1-(3-bromoazulen-1-yl)ethanone
- DTXSID60433153
- 92025-35-9
-
- Inchi： 1S/C12H9BrO/c1-8(14)11-7-12(13)10-6-4-2-3-5-9(10)11/h2-7H,1H3
- InChI Key： BMZNJYNWCPSPPE-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(C)=O)=C2C=CC=CC=C21
Computed Properties
- Exact Mass: 247.98368g/mol
- Monoisotopic Mass: 247.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Ethanone, 1-(3-bromo-1-azulenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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